Cas no 1031927-18-0 (8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide)

• Product Name: 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide
• CAS No: 1031927-18-0
• MF: C₈H₆BrClN₄O
• MW: 289.516438961029
• MDL: MFCD09951830
• CID: 2131046
• PubChem ID: 28875311
• Update Time: 2025-06-11

8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide
• SBB054717
• OR2753
• 8-Bromo-6-chloroimidazo-[1,2-a]pyridine-2-carbohydrazide
• 8-bromo-6-chloro-4-hydroimidazo[1,2-a]pyridine-2-carbohydrazide
• SB86670
• 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid hydrazide
• AS-8202
• CS-0440026
• AKOS022836828
• DTXSID401165897
• DB-369670
• 1031927-18-0
• MFCD09951830

• MDL： MFCD09951830
• Inchi： 1S/C8H6BrClN4O/c9-5-1-4(10)2-14-3-6(8(15)13-11)12-7(5)14/h1-3H,11H2,(H,13,15)
• InChI Key： GICXGPURNSINPS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=C(C(NN)=O)N=C21)Cl

Computed Properties

• Exact Mass: 287.94135g/mol
• Monoisotopic Mass: 287.94135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4
• XLogP3: 1.9

8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide

Introduction to 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1031927-18-0)

8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide, with the CAS number 1031927-18-0, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide make it a valuable candidate for various drug discovery and development initiatives.

The chemical structure of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide consists of a central imidazopyridine core, substituted with a bromine atom at the 8-position and a chlorine atom at the 6-position. The carbohydrazide moiety attached to the 2-position further enhances its biological activity and pharmacological properties. This combination of functional groups provides a robust platform for exploring its potential in various therapeutic areas.

Recent studies have highlighted the multifaceted biological activities of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide. One of the most notable applications is its use as an antitumor agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antitumor properties, 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models. The anti-inflammatory activity is attributed to its ability to inhibit pro-inflammatory cytokines and mediators, such as TNF-α and IL-6.

The pharmacokinetic properties of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. The compound's high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

In the context of drug development, 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide has shown promising results in preclinical trials. Its ability to target multiple biological pathways makes it a versatile candidate for combination therapies. For instance, it can be used in conjunction with other anticancer agents to enhance treatment efficacy and reduce drug resistance.

The synthesis of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide involves several well-established chemical reactions. The imidazopyridine core can be synthesized through a multi-step process that includes condensation reactions and cyclization steps. The introduction of the bromine and chlorine substituents can be achieved through selective halogenation reactions. The final step involves the attachment of the carbohydrazide moiety via an amide bond formation reaction.

The safety profile of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide has been evaluated in various preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1031927-18-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.